2,3-Difluoro-4-methoxyphenylacetonitrile
Description
2,3-Difluoro-4-methoxyphenylacetonitrile is a chemical compound with the CAS Number: 886503-74-8 . It has a molecular weight of 183.16 . The IUPAC name for this compound is (2,3-difluoro-4-methoxyphenyl)acetonitrile .
Molecular Structure Analysis
The InChI code for 2,3-Difluoro-4-methoxyphenylacetonitrile is1S/C9H7F2NO/c1-13-7-3-2-6(4-5-12)8(10)9(7)11/h2-3H,4H2,1H3 . This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
2,3-Difluoro-4-methoxyphenylacetonitrile is a solid at ambient temperature . Other physical and chemical properties like melting point, boiling point, and density were not available in the retrieved data.Scientific Research Applications
Chemical Synthesis
2,3-Difluoro-4-methoxyphenylacetonitrile is often used in chemical synthesis due to its unique properties . It can serve as a building block in the synthesis of various complex molecules, contributing to the development of new materials and pharmaceuticals .
Fluorescent Probes
Fluorescent probes are sensitive, selective, and non-toxic in detection, providing a new solution in biomedical, environmental monitoring, and food safety . 2,3-Difluoro-4-methoxyphenylacetonitrile, with its unique optical properties, could potentially be used in the design and synthesis of these probes .
Biomedical Applications
In the field of biomedicine, this compound could be used in the development of new drugs or therapeutic agents . Its unique structure and properties might allow it to interact with biological targets in novel ways, leading to new treatment possibilities .
Environmental Monitoring
Given its potential use in fluorescent probes, 2,3-Difluoro-4-methoxyphenylacetonitrile could be used in environmental monitoring . These probes can detect specific molecules or ions in the environment, providing valuable data for environmental assessments .
Food Safety
Fluorescent probes can also be used in food safety to detect harmful substances or contaminants . As such, 2,3-Difluoro-4-methoxyphenylacetonitrile could potentially be used in the development of these probes, contributing to safer food products .
Material Science
In material science, this compound could be used in the development of new materials with unique properties . Its unique structure and properties could contribute to the creation of materials with novel characteristics .
properties
IUPAC Name |
2-(2,3-difluoro-4-methoxyphenyl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F2NO/c1-13-7-3-2-6(4-5-12)8(10)9(7)11/h2-3H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVIZAGHEMVWERG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)CC#N)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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